5-chloro-2-ethoxy-N-(naphthalen-1-yl)benzene-1-sulfonamide

• IUPAC Name: 5-chloro-2-ethoxy-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C18H16ClNO3S/c1-2-23-17-11-10-14(19)12-18(17)24(21,22)20-16-9-5-7-13-6-3-4-8-15(13)16/h3-12,20H,2H2,1H3
• InChI Key: ZZBCXANLBFDDQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H16ClNO3S
• Molecular Weight: 361.8 g/mol

Description

The compound “5-chloro-2-ethoxy-N-(naphthalen-1-yl)benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It has a benzene ring which is substituted with a chloro group at the 5th position and an ethoxy group at the 2nd position. The benzene ring is also substituted with a sulfonamide group, which is further substituted with a naphthalen-1-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the ethoxy group could be introduced via a Williamson ether synthesis, the chloro group via electrophilic aromatic substitution, and the sulfonamide group via a substitution reaction involving a sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzene and naphthalene rings would contribute to the compound’s aromaticity, while the ethoxy and sulfonamide groups would introduce polar characteristics.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions due to its multiple functional groups. For example, the ethoxy group could be cleaved under acidic conditions, the chloro group could be displaced by a nucleophile, and the sulfonamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, its solubility in water would be increased by the polar sulfonamide and ethoxy groups, while its aromatic rings would increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets via its polar sulfonamide group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if it were a drug, its safety profile would need to be thoroughly evaluated through preclinical and clinical testing.

Future Directions

The future directions for research on this compound could be vast. For instance, it could be explored as a potential drug candidate, or its chemical reactivity could be studied further to develop new synthetic methods.